Methyl 1-methylcyclohexanecarboxylate

• IUPAC Name: methyl 1-methylcyclohexane-1-carboxylate
• InChI: InChI=1S/C9H16O2/c1-9(8(10)11-2)6-4-3-5-7-9/h3-7H2,1-2H3
• InChI Key: NKZISBBWNQEPAH-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCCC1)C(=O)OC
• Molecular Formula: C9H16O2
• DSSTOX Substance ID: DTXSID90335353
• Molecular Weight: 156.22 g/mol
• CAS RN: 30206-10-1

Description

Methyl 1-methylcyclohexanecarboxylate is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Raman Spectrum Investigation : A study on the conformations of cis and trans methyl 1- hydroxy-3- methylcyclohexanecarboxylates revealed mixtures of conversion isomers with predominant conformations, highlighting its structural complexity (Batuev, Akhrem, Kamernitskii, & Matveeva, 1959).

• Synthesis and Analgesic Activity : Another research synthesized and evaluated the analgesic activity of methyl-1-(1-aryl-3-arylamino-3-oxo-2-cyanopropyl)cyclohexane carboxylates, which demonstrated low toxicity and potential medicinal applications (Kirillov, Makhmudov, Nikiforova, & Mardanova, 2012).

• Carbonylation and Synthesis : The paper "1-Methylcyclohexanecarboxylic Acid" discussed the synthesis of this compound through various chemical reactions, indicating its importance in organic synthesis (Haaf, 2003).

• Carbonium Ions Study : A study explored the stable solution of the 1-methylcyclopentyl cation, derived from 1-methyl-1-chlorocyclopentane and similar compounds, contributing to the understanding of carbonium ion chemistry (Olah, Bollinger, Cupas, & Lukas, 1967).

• Molecular Structure and Conformation : The molecular structure and conformational preferences of 1-methyl-1-silacyclohexane were determined, showing the versatile applications of methylcyclohexane derivatives in studying molecular conformations (Arnason, Kvaran, Jonsdottir, Gudnason, & Oberhammer, 2002).

• Synthesis and Antinociceptive Activity : Research on 4-(1-Methoxycarbonylcyclohexyl)-and 6-Bromo-4-(1-Methoxycarbonylcyclohexyl)-2-Oxochromane-3-Carboxylic Acid Derivatives indicated their antinociceptive activity, suggesting potential therapeutic applications (Kirillov, Makhmudov, Nikiforova, & Mardanova, 2015).

• Reformatsky Reaction in Organic Synthesis : The paper on the Reformatsky Synthesis of 14-Aryl-13-oxadispiro[3.1.5.3]tetradecane-5,12-diones demonstrates the role of methyl 1-bromocyclohexanecarboxylate in facilitating complex organic reactions (Shchepin, Kirillov, Melekhin, & Vakhrin, 2006).

• Combustion and Pyrolysis Study : The experimental and kinetic modeling study on methylcyclohexane pyrolysis and combustion provides insights into its use in fuel surrogates and the understanding of combustion chemistry (Wang, Ye, Yuan, Zhang, Wang, Cheng, Zhang, & Qi, 2014).

Synthesis routes and methods I

Procedure details

Sodium hydrogen carbonate (1.68 g, 20.0 mmol) was added to a solution of trans-4-aminomethyl cyclohexanecarboxylic acid methyl ester hydrochloride (2.07 g, 10.0 mmol) obtained in Step 1, 9-fluorenylmethoxycarbonyl isothiocyanate (2.81 g, 10.0 mmol) in chloroform (40 ml) while ice-cooled. The reaction solution was stirred at room temperature for 16 hours, piperidine (5 ml, 50 mmol) was added, and the mixture was stirred at room temperature for further 6 hours. Trans-4-thiouredide methylcyclohexane carboxylic acid methyl ester (1.55 g, 67%) was obtained by concentrating the reaction solution in vacuo and purifying the obtained solid by silica gel column chromatography (ethyl acetate).

Synthesis routes and methods II

Procedure details

Treat a solution of 1-methylcyclohexane carboxylic acid (7.11 g, 50.0 mmol) in MeOH (10 mL) and Et2O (40 mL) dropwise with trimethylsilyldiazomethane (2.0 M/hexanes; 26 mL, 52 mmol). Stir the reaction mixture at room temperature overnight, then concentrate under reduced pressure to yield the title compound as a clear, pale yellow oil (7.811 g, 50 mmol; 100%). MS(ES): m/z=156 [M+H].